Cas no 392325-61-0 (N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)-5-nitro-1-benzothiophene-2-carboxamide)

• Product Name: N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)-5-nitro-1-benzothiophene-2-carboxamide
• CAS No: 392325-61-0
• MF: C₂₃H₁₆N₄O₃S
• MW: 428.463143348694
• CID: 6051390
• PubChem ID: 4068036
• Update Time: 2025-08-01

N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)-5-nitro-1-benzothiophene-2-carboxamide
• Benzo[b]thiophene-2-carboxamide, N-(2-methyl-1-phenyl-1H-benzimidazol-5-yl)-5-nitro-
• N-(2-methyl-1-phenylbenzimidazol-5-yl)-5-nitro-1-benzothiophene-2-carboxamide
• 392325-61-0
• Oprea1_721126
• AKOS024577774
• N-(2-methyl-1-phenyl-1H-benzo[d]imidazol-5-yl)-5-nitrobenzo[b]thiophene-2-carboxamide
• F0447-0062

• Inchi： 1S/C23H16N4O3S/c1-14-24-19-13-16(7-9-20(19)26(14)17-5-3-2-4-6-17)25-23(28)22-12-15-11-18(27(29)30)8-10-21(15)31-22/h2-13H,1H3,(H,25,28)
• InChI Key： FRTLWPPVDVBXAN-UHFFFAOYSA-N
• SMILES： C12=CC=C([N+]([O-])=O)C=C1C=C(C(NC1=CC=C3N(C4=CC=CC=C4)C(C)=NC3=C1)=O)S2

Computed Properties

• Exact Mass: 428.09431156g/mol
• Monoisotopic Mass: 428.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 11.81±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)-5-nitro-1-benzothiophene-2-carboxamide

N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)-5-nitro-1-benzothiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS number 392325-61-0, known as N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)-5-nitro-1-benzothiophene-2-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, material synthesis, and advanced chemical engineering.

N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)-5-nitro-1-benzothiophene-2-carboxamide is characterized by its complex molecular architecture, which includes a benzodiazole ring system and a benzothiophene moiety. The presence of these functional groups endows the compound with distinctive electronic and optical properties, making it a valuable candidate for research in areas such as nonlinear optics, electronic materials, and bioactive molecules.

Recent studies have highlighted the importance of benzodiazole derivatives in the development of advanced materials. The benzodiazole ring system in this compound contributes to its high stability and strong electron-withdrawing properties, which are crucial for applications in organic electronics. Similarly, the benzothiophene moiety enhances the compound's solubility and conjugation length, further expanding its potential uses.

The synthesis of N-(2-methyl...carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The use of mild reaction conditions and efficient catalysts has significantly improved the scalability of this synthesis pathway.

In terms of applications, this compound has shown promise in the field of drug discovery. Its ability to interact with specific biological targets makes it a potential candidate for designing novel therapeutic agents. Recent studies have explored its role as a modulator of key enzymes involved in neurodegenerative diseases, highlighting its potential in medicinal chemistry.

Moreover, the compound's unique optical properties have led to its investigation in the development of advanced materials for optoelectronic devices. Its ability to emit light under specific conditions makes it a potential candidate for use in light-emitting diodes (LEDs) and photovoltaic cells. Researchers are currently exploring ways to enhance its emission efficiency through structural modifications.

The integration of benzodiazole and benzothiophene moieties into a single molecule creates a platform for further functionalization and diversification. By modifying substituents on these rings, scientists can tailor the compound's properties for specific applications. For instance, introducing electron-donating groups can enhance its conductivity, while electron-withdrawing groups can improve its stability.

In conclusion, N-(2-methyl...carboxamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a key player in future research and development efforts. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the fields of chemistry and materials science.